Cas no 17024-21-4 (9-bromo-10-nitrophenanthrene)

9-Bromo-10-nitrophenanthrene is a halogenated nitroaromatic compound with significant utility in organic synthesis and materials science. Its structure, featuring both bromo and nitro functional groups on a phenanthrene backbone, makes it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and further functionalization. The electron-withdrawing nitro group enhances reactivity in electrophilic aromatic substitutions, while the bromo substituent facilitates metal-catalyzed transformations such as Suzuki or Heck couplings. This compound is particularly valued for its role in constructing polycyclic aromatic systems and heterocycles, as well as in the development of optoelectronic materials. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for advanced chemical research.
9-bromo-10-nitrophenanthrene structure
9-bromo-10-nitrophenanthrene structure
Product Name:9-bromo-10-nitrophenanthrene
CAS No:17024-21-4
MF:C14H8BrNO2
MW:302.122822761536
MDL:MFCD00092276
CID:3164462
PubChem ID:5166828
Update Time:2025-06-09

9-bromo-10-nitrophenanthrene Chemical and Physical Properties

Names and Identifiers

    • 9-bromo-10-nitrophenanthrene
    • 17024-21-4
    • AKOS024338440
    • Phenanthrene, 9-bromo-10-nitro-
    • DB-220093
    • CS-0094508
    • SCHEMBL7912390
    • MDL: MFCD00092276
    • Inchi: 1S/C14H8BrNO2/c15-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(13)16(17)18/h1-8H
    • InChI Key: XHJCHUVWJCDJPN-UHFFFAOYSA-N
    • SMILES: BrC1C(=C2C=CC=CC2=C2C=CC=CC2=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 300.97384g/mol
  • Monoisotopic Mass: 300.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.627±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 199-202 ºC
  • Solubility: Insuluble (4.8E-4 g/L) (25 ºC),

9-bromo-10-nitrophenanthrene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019145623-5g
9-Bromo-10-nitrophenanthrene
17024-21-4 95%
5g
244.80 USD 2021-06-16
Alichem
A019145623-10g
9-Bromo-10-nitrophenanthrene
17024-21-4 95%
10g
397.80 USD 2021-06-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1165148-250mg
9-Bromo-10-nitrophenanthrene
17024-21-4 97%
250mg
¥420.00 2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1165148-1g
9-Bromo-10-nitrophenanthrene
17024-21-4 97%
1g
¥900.00 2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1165148-5g
9-Bromo-10-nitrophenanthrene
17024-21-4 97%
5g
¥2850.00 2023-11-21
Cooke Chemical
BD9266647-250mg
9-Bromo-10-nitrophenanthrene
17024-21-4 95+%
250mg
RMB 91.20 2025-02-21
Cooke Chemical
BD9266647-1g
9-Bromo-10-nitrophenanthrene
17024-21-4 95+%
1g
RMB 227.20 2025-02-21
Cooke Chemical
BD9266647-5g
9-Bromo-10-nitrophenanthrene
17024-21-4 95+%
5g
RMB 795.20 2025-02-21
Crysdot LLC
CD12134390-1g
9-Bromo-10-nitrophenanthrene
17024-21-4 95+%
1g
$80 2024-07-24
Crysdot LLC
CD12134390-5g
9-Bromo-10-nitrophenanthrene
17024-21-4 95+%
5g
$240 2024-07-24

Additional information on 9-bromo-10-nitrophenanthrene

Introduction to 9-bromo-10-nitrophenanthrene (CAS No. 17024-21-4) and Its Emerging Applications in Chemical Biology

9-bromo-10-nitrophenanthrene, identified by the Chemical Abstracts Service Number (CAS No.) 17024-21-4, is a heterocyclic aromatic compound that has garnered significant attention in the field of chemical biology due to its unique structural and electronic properties. This compound, a derivative of phenanthrene, features both bromine and nitro substituents, which endow it with distinct reactivity and potential utility in various biochemical and pharmaceutical applications. The combination of these functional groups makes 9-bromo-10-nitrophenanthrene a versatile scaffold for designing novel molecules with tailored biological activities.

The phenanthrene core is a well-studied aromatic system in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of electron-withdrawing groups like the nitro group at the 10-position and a halogen atom at the 9-position modulates the electronic distribution of the molecule, influencing its binding affinity and metabolic stability. This structural configuration has been exploited in recent years to develop compounds with enhanced bioavailability and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 9-bromo-10-nitrophenanthrene to biological targets with high precision. Molecular docking studies have revealed that this compound can effectively interact with proteins involved in cancer pathways, suggesting its potential as an anticancer agent. Specifically, the nitro group has been shown to facilitate hydrogen bonding interactions, while the bromine atom contributes to hydrophobic complementarity, enhancing binding stability.

In addition to its applications in oncology, 9-bromo-10-nitrophenanthrene has been explored as a precursor in the synthesis of more complex bioactive molecules. Researchers have leveraged its reactive sites to introduce additional functional groups through cross-coupling reactions, leading to the development of novel heterocycles with improved pharmacological profiles. For instance, palladium-catalyzed coupling reactions have been utilized to attach pharmacophores such as kinase inhibitors or DNA intercalators, expanding the therapeutic potential of this scaffold.

The synthesis of 9-bromo-10-nitrophenanthrene itself presents an interesting challenge due to the need for regioselective functionalization of the phenanthrene ring. Modern synthetic methodologies, including transition-metal-catalyzed transformations and directed ortho-metalation strategies, have significantly improved the efficiency and yield of its preparation. These advances have made it more feasible to produce sufficient quantities for preclinical studies and industrial applications.

One particularly notable application of 9-bromo-10-nitrophenanthrene is in the development of fluorescent probes for cellular imaging. The bromine and nitro substituents can be used to modify the photophysical properties of the molecule, allowing it to emit light at specific wavelengths when excited by visible light sources. Such probes are invaluable tools for studying biological processes in real-time, providing insights into protein localization, DNA binding events, and metabolic pathways.

The environmental impact of using 9-bromo-10-nitrophenanthrene has also been a subject of research. Studies have investigated its degradation pathways under various conditions, assessing its persistence and potential ecological effects. These efforts are crucial for ensuring that compounds like 9-bromo-10-nitrophenanthrene are developed responsibly, balancing their therapeutic benefits with environmental safety considerations.

Looking ahead, the future prospects for 9-bromo-10-nitrophenanthrene appear promising as new synthetic techniques and computational tools continue to emerge. Researchers are exploring its use in combination therapies, where it may synergize with other drugs to enhance treatment efficacy. Furthermore, its role as a building block in medicinal chemistry is expected to grow, driving innovation across multiple therapeutic areas.

In conclusion,9-bromo-10-nitrophenanthrene (CAS No. 17024-21-4) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structure and reactivity make it a valuable tool for developing novel bioactive molecules, while ongoing studies continue to uncover new applications and refine synthetic methodologies. As our understanding of this compound evolves,9-bromo-10-nitrophenanthrene is poised to play an increasingly important role in advancing therapeutic interventions.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD